4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride

• Molecular Formula: C13H18ClN3O2
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 4-[[(1,5-dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride
• InChI: InChI=1S/C13H17N3O2.ClH/c1-9-6-13(15-16(9)2)14-8-10-4-5-11(17)12(7-10)18-3;/h4-7,17H,8H2,1-3H3,(H,14,15);1H
• InChI Key: UWUBSEKNLXFBCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)NCC2=CC(=C(C=C2)O)OC.Cl

Description

4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol hydrochloride is a synthetic compound featuring a pyrazole core substituted with 1,5-dimethyl groups, linked via an aminomethyl bridge to a 2-methoxyphenol moiety, and stabilized as a hydrochloride salt. The hydrochloride salt enhances aqueous solubility, making it advantageous for pharmaceutical formulations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of a base such as potassium tert-butoxide in a solvent like tetrahydrofuran (THF) under reflux .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride can undergo various chemical reactions, including:

Oxidation: The phenolic group can be oxidized to form quinones.

Reduction: The nitro group, if present, can be reduced to an amino group.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The conditions vary depending on the desired transformation but often involve controlled temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the phenolic group yields quinones, while substitution reactions can introduce a variety of functional groups, enhancing the compound’s versatility for further applications.

Scientific Research Applications

4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and coordination compounds.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is investigated for its potential use in drug development, particularly as a ligand for targeting specific enzymes or receptors.

Industry: The compound is used in the development of new materials with unique properties, such as catalysts and polymers

Mechanism of Action

The mechanism of action of 4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride involves its interaction with specific molecular targets. The pyrazole ring can act as a ligand, binding to metal ions or enzyme active sites, thereby modulating their activity. The methoxyphenol group can participate in hydrogen bonding and other interactions, influencing the compound’s overall biological activity .

Comparison with Similar Compounds

4-{[(1E)-1-(2-Hydroxy-3-methoxyphenyl)methylidene]amino}-1,5-dimethyl-2-phenyl-2,3-dihydro-1H-pyrazol-3-one

• Core Structure: Pyrazol-3-one ring with a methylideneamino linkage to a 2-hydroxy-3-methoxyphenyl group.
• Differences :
  • The pyrazol-3-one ring (ketone-containing) replaces the pyrazole ring, reducing aromaticity and altering electronic properties.
  • A phenyl group at position 2 of the pyrazole is absent in the target compound.
  • Neutral form (vs. hydrochloride salt) reduces solubility .

4-Hydroxy-3-methoxybenzaldehyde Derivatives

• Example : 4-Hydroxy-3,5-dimethoxybenzaldehyde ().
• Simpler phenolic structure with weaker bioactivity in complex biological systems .

Physicochemical Properties

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Compound 2.1.1	4-Hydroxy-3-methoxybenzaldehyde
Core Structure	Pyrazole	Pyrazol-3-one	Phenolic aldehyde
Functional Groups	2-Methoxyphenol, aminomethyl, hydrochloride	Methylideneamino, 2-hydroxy-3-methoxyphenyl	Methoxy, hydroxy, aldehyde
Molecular Weight (g/mol)	~323.8 (calculated)	~353.4 (reported)	~182.2
Solubility	High (HCl salt)	Moderate (neutral form)	Low (non-polar groups)
Bioactivity Potential	Antimicrobial, antioxidant	Antipyretic (pyrazol-3-one derivatives)	Antioxidant

Research Findings and Bioactivity

• Hydrochloride salts are commonly used to improve drug delivery .
• Compound 2.1.1 : Pyrazol-3-one derivatives are historically associated with antipyretic and anti-inflammatory activity, though the phenyl substituent may reduce selectivity compared to the target compound .
• Phenolic Derivatives: Simple methoxyphenol compounds (e.g., 4-hydroxy-3-methoxybenzaldehyde) exhibit antioxidant properties but lack the complexity for targeted therapeutic applications .

Biological Activity

4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride, with the CAS number 1856023-69-2, is a compound of interest due to its potential biological activities. This article reviews the pharmacological properties, including its antitumor, anti-inflammatory, and antimicrobial activities, along with relevant case studies and research findings.

• Molecular Formula : C13H18ClN3O2
• Molecular Weight : 283.75 g/mol
• Structure : The compound features a pyrazole ring, which is often associated with various biological activities.

Antitumor Activity

Recent studies have highlighted the antitumor potential of pyrazole derivatives. Specifically, compounds similar to 4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol have shown efficacy against various cancer cell lines. For instance:

• A study investigated the cytotoxic effects of several pyrazole derivatives on breast cancer cell lines (MCF-7 and MDA-MB-231). The results indicated that certain derivatives exhibited significant cytotoxicity and could enhance the effectiveness of conventional chemotherapy agents like doxorubicin .

Anti-inflammatory Activity

Pyrazole derivatives are also noted for their anti-inflammatory properties. Research has demonstrated that compounds with similar structures can inhibit pro-inflammatory cytokines and reduce inflammation in various models:

• A study assessed the anti-inflammatory effects of synthesized pyrazoles in animal models of inflammation, showing a marked reduction in edema and inflammatory markers .

Antimicrobial Activity

The antimicrobial properties of pyrazole derivatives have been extensively documented:

• In one investigation, synthesized pyrazole carboxamides demonstrated notable antifungal activity against several pathogenic fungi. The compounds were evaluated using standard antifungal assays, showing promising results .

Case Study 1: Anticancer Efficacy

In a controlled laboratory setting, researchers tested the compound's effects on tumor growth in vitro. The study revealed that treatment with 4-[[(1,5-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride resulted in a significant reduction in cell viability in cancer cell lines compared to untreated controls.

Case Study 2: Anti-inflammatory Response

A randomized trial involving animal models subjected to inflammatory stimuli showed that administration of the compound led to a decrease in swelling and pain response. Histological analyses confirmed reduced leukocyte infiltration in treated tissues.

Summary of Research Findings

Activity	Findings	Reference
Antitumor	Significant cytotoxicity against breast cancer cell lines; potential synergistic effects with doxorubicin
Anti-inflammatory	Reduced edema and inflammatory markers in animal models
Antimicrobial	Notable antifungal activity against pathogenic fungi